Cas no 2101697-47-4 (2-(Bromomethyl)-1-ethyl-3-fluorobenzene)

• Product Name: 2-(Bromomethyl)-1-ethyl-3-fluorobenzene
• CAS No: 2101697-47-4
• MF: C₉H₁₀BrF
• MW: 217.078105449677
• CID: 6309713
• PubChem ID: 129244217
• Update Time: 2025-10-28

2-(Bromomethyl)-1-ethyl-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• EN300-39870423
• 2-(bromomethyl)-1-ethyl-3-fluorobenzene
• SCHEMBL18984003
• 2101697-47-4
• 2-(Bromomethyl)-1-ethyl-3-fluorobenzene

• Inchi： 1S/C9H10BrF/c1-2-7-4-3-5-9(11)8(7)6-10/h3-5H,2,6H2,1H3
• InChI Key： TZNAOGJLJUWREG-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1CC)F

Computed Properties

• Exact Mass: 215.99499g/mol
• Monoisotopic Mass: 215.99499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Additional information on 2-(Bromomethyl)-1-ethyl-3-fluorobenzene

Recent Advances in the Application of 2-(Bromomethyl)-1-ethyl-3-fluorobenzene (CAS: 2101697-47-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-1-ethyl-3-fluorobenzene (CAS: 2101697-47-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings and advancements related to this compound, focusing on its synthetic utility, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of 2-(Bromomethyl)-1-ethyl-3-fluorobenzene as a crucial building block in the development of novel small-molecule inhibitors targeting various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of fluorinated analogs of kinase inhibitors, which exhibited enhanced binding affinity and metabolic stability compared to their non-fluorinated counterparts. The bromomethyl group in this compound serves as a reactive handle for further functionalization, enabling the introduction of diverse pharmacophores.

In addition to its synthetic applications, mechanistic studies have shed light on the unique physicochemical properties of 2-(Bromomethyl)-1-ethyl-3-fluorobenzene. Density functional theory (DFT) calculations and X-ray crystallographic analyses have revealed that the fluorine atom at the meta-position significantly influences the electronic distribution and conformational flexibility of the molecule, thereby modulating its reactivity in cross-coupling reactions. These insights have paved the way for the rational design of more efficient synthetic routes and the optimization of reaction conditions.

Furthermore, the compound has shown promise in the development of positron emission tomography (PET) tracers. A recent study in ACS Chemical Biology reported the incorporation of 2-(Bromomethyl)-1-ethyl-3-fluorobenzene into a radiolabeled probe for imaging tumor-associated enzymes. The probe demonstrated high specificity and uptake in preclinical models, underscoring the potential of this compound in diagnostic applications.

Despite these advancements, challenges remain in the large-scale production and purification of 2-(Bromomethyl)-1-ethyl-3-fluorobenzene. Recent efforts have focused on optimizing synthetic protocols to improve yield and reduce byproduct formation. For example, a 2024 publication in Organic Process Research & Development described a scalable, one-pot synthesis method that minimizes the use of hazardous reagents and simplifies purification steps.

In conclusion, 2-(Bromomethyl)-1-ethyl-3-fluorobenzene (CAS: 2101697-47-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it an attractive intermediate for the development of novel therapeutics and diagnostic agents. Future research should focus on expanding its applications, addressing synthetic challenges, and exploring its potential in emerging areas such as targeted drug delivery and protein degradation.